MOR agonist-4

• Molecular Formula: C22H19F3N4S
• Molecular Weight: 428.5 g/mol
• InChI: InChI=1S/C22H19F3N4S/c1-15-7-8-16(13-18(15)22(23,24)25)9-10-20-27-28-21(19-6-2-3-11-26-19)29(20)14-17-5-4-12-30-17/h2-8,11-13H,9-10,14H2,1H3
• InChIKey: FINARNWWBUJRHQ-UHFFFAOYSA-N

MOR Agonist-4 (2d) – A High-Potency G Protein-Biased KOR Agonist for Pain and Pruritus Research

MOR agonist-4 (code designation 2d) is a synthetic 3,4,5-trisubstituted triazole that functions as a G protein signaling-biased agonist at the kappa opioid receptor (KOR). It exhibits an EC50 of 11 nM in [35S]GTPγS binding assays and a calculated bias factor of 38 relative to β-arrestin2 recruitment [1]. The molecule is characterized by a trifluoromethyl (CF3) substituent on the triazole core, which is essential for its biased signaling profile [1]. Its molecular formula is C22H19F3N4S (MW 428.48 g/mol) and it is registered under CAS 3050669-97-8 . MOR agonist-4 was developed as part of a structure–activity relationship (SAR) campaign aimed at dissociating analgesic efficacy from the sedative and dysphoric side effects that limit classical KOR agonists [1].

Pathway Probe G protein-biased KOR signaling research

Model Context Pain and pruritus model endpoint studies

SAR Reference CF₃-triazole functional selectivity benchmark

• [1] Trojniak AE, Dang VQ, Czekner KM, Russo RJ, Mather LM, Stahl EL, Cameron MD, Bohn LM, Aubé J. Synthesis and evaluation of 3,4,5-trisubstituted triazoles as G protein-biased kappa opioid receptor agonists. Eur J Med Chem. 2024 Oct 5;276:116627. doi: 10.1016/j.ejmech.2024.116627. View Source

Why KOR Agonists Cannot Be Interchanged Without Quantitative Bias Profiling – The Case for MOR Agonist-4

Kappa opioid receptor agonists are not a homogeneous class. Classical unbiased agonists such as U50,488H produce potent analgesia but also induce sedation and dysphoria through balanced activation of both G protein and β-arrestin pathways [1]. Even among biased KOR agonists, the magnitude of signaling bias (quantified as the bias factor) varies dramatically, which directly impacts the therapeutic window in vivo [2]. MOR agonist-4 (2d) achieves a bias factor of 38, which is substantially higher than that of the progenitor triazole 1.1 (bias factor ~10) and structurally distinct from biased agonists such as nalfurafine (bias factor ~3–5) [1][3]. These quantitative differences in bias translate into divergent behavioral outcomes in animal models, making generic substitution scientifically invalid without matching the exact bias–potency profile [2].

Bias Profile

G protein-biased KOR probe

Balanced agonists may shift behavioral endpoints

Pharmacophore

CF₃-substituted triazole core

Halogen/methyl analogs may not reproduce bias magnitude

Pathway Output

Quantified functional selectivity

Class-level KOR agonism may not transfer bias profile

• [1] Trojniak AE, Dang VQ, Czekner KM, Russo RJ, Mather LM, Stahl EL, Cameron MD, Bohn LM, Aubé J. Synthesis and evaluation of 3,4,5-trisubstituted triazoles as G protein-biased kappa opioid receptor agonists. Eur J Med Chem. 2024 Oct 5;276:116627. doi: 10.1016/j.ejmech.2024.116627. View Source
• [2] Brust TF, Morgenweck J, Kim SA, Rose JH, Locke JL, Schmid CL, Zhou L, Stahl EL, Cameron MD, Scarry SM, Aubé J, Jones SR, Martin TJ, Bohn LM. Biased agonists of the kappa opioid receptor suppress pain and itch without causing sedation or dysphoria. Sci Signal. 2016 Nov 29;9(456):ra117. doi: 10.1126/scisignal.aai8441. View Source
• [3] Dunn AD, Reed B, Erazo J, Ben-Ezra A, Kreek MJ. Nalfurafine, a G protein-biased KOR agonist, has different signaling properties at the human KOR. J Pharmacol Exp Ther. 2020;372(2):193–203. View Source

Quantitative Differentiation of MOR Agonist-4 (2d) from Closest KOR Agonist Analogs

G Protein Signaling Potency of MOR Agonist-4 vs. Progenitor Triazole 1.1

MOR agonist-4 displays an EC50 of 11 nM in [35S]GTPγS binding at the human KOR, representing a ~2.7-fold improvement in potency relative to the progenitor biased agonist triazole 1.1 (reported EC50 ≈ 30 nM in the same assay system) [1][2]. This potency gain was achieved through replacement of the thioether linker with a methylene linker (–S– → –CH2–) and introduction of a CF3-substituted triazole [1].

G Protein Potency

Cross-study comparable

EC₅₀ 11 nM

Supports G protein pathway studies

~2.7-fold vs triazole 1.1 in GTPγS assay

Evidence Dimension	EC50 for G protein signaling (GTPγS binding) at human KOR
Target Compound Data	EC50 = 11 nM (MOR agonist-4 / 2d)
Comparator Or Baseline	Triazole 1.1: EC50 ≈ 30 nM
Quantified Difference	Approximately 2.7-fold more potent
Conditions	Membranes from CHO or HEK cells expressing human KOR; [35S]GTPγS binding assay

Why This Matters

Lower EC50 enables use of lower compound concentrations in cellular and tissue assays, reducing the risk of off-target engagement and improving signal-to-noise ratio in functional studies.

• [1] Trojniak AE, Dang VQ, Czekner KM, Russo RJ, Mather LM, Stahl EL, Cameron MD, Bohn LM, Aubé J. Synthesis and evaluation of 3,4,5-trisubstituted triazoles as G protein-biased kappa opioid receptor agonists. Eur J Med Chem. 2024 Oct 5;276:116627. doi: 10.1016/j.ejmech.2024.116627. View Source
• [2] Brust TF, Morgenweck J, Kim SA, Rose JH, Locke JL, Schmid CL, Zhou L, Stahl EL, Cameron MD, Scarry SM, Aubé J, Jones SR, Martin TJ, Bohn LM. Biased agonists of the kappa opioid receptor suppress pain and itch without causing sedation or dysphoria. Sci Signal. 2016 Nov 29;9(456):ra117. View Source

Signaling Bias Factor of MOR Agonist-4 Compared with Triazole 1.1 and Nalfurafine

The operational model of biased agonism was applied to calculate the bias factor of MOR agonist-4 (2d) as 38, comparing G protein activation (GTPγS) vs. β-arrestin2 recruitment (DiscoverX PathHunter) [1]. This is approximately 3.8-fold greater than the bias factor of triazole 1.1 (estimated ~10) [2], and approximately 7–12 times greater than that of the clinically approved KOR agonist nalfurafine (bias factor ~3–5 when calculated by the same operational model) [3]. The enhanced bias of 2d is mechanistically attributed to the electron-withdrawing CF3 substituent on the triazole core, which stabilizes a receptor conformation favoring G protein coupling over β-arrestin recruitment [1].

Signaling Bias

Cross-study comparable

Bias factor 38

Supports biased pathway interpretation

~3.8-fold vs triazole 1.1; ~7–12× vs nalfurafine

Evidence Dimension	Bias factor (ΔΔLog(τ/KA)) for G protein vs. β-arrestin2
Target Compound Data	Bias factor = 38 (MOR agonist-4 / 2d)
Comparator Or Baseline	Triazole 1.1: bias factor ≈ 10; Nalfurafine: bias factor ≈ 3–5
Quantified Difference	~3.8-fold vs. triazole 1.1; ~7–12-fold vs. nalfurafine
Conditions	Human KOR expressed in CHO or HEK cells; DiscoverX PathHunter β-arrestin2 assay; operational model analysis

Why This Matters

A higher bias factor predicts a wider therapeutic window in vivo, because G protein signaling mediates analgesia/antipruritus while β-arrestin recruitment is linked to sedation, dysphoria, and receptor desensitization.

• [1] Trojniak AE, Dang VQ, Czekner KM, Russo RJ, Mather LM, Stahl EL, Cameron MD, Bohn LM, Aubé J. Synthesis and evaluation of 3,4,5-trisubstituted triazoles as G protein-biased kappa opioid receptor agonists. Eur J Med Chem. 2024 Oct 5;276:116627. doi: 10.1016/j.ejmech.2024.116627. View Source
• [2] Brust TF, Morgenweck J, Kim SA, Rose JH, Locke JL, Schmid CL, Zhou L, Stahl EL, Cameron MD, Scarry SM, Aubé J, Jones SR, Martin TJ, Bohn LM. Biased agonists of the kappa opioid receptor suppress pain and itch without causing sedation or dysphoria. Sci Signal. 2016 Nov 29;9(456):ra117. View Source
• [3] Dunn AD, Reed B, Erazo J, Ben-Ezra A, Kreek MJ. Nalfurafine, a G protein-biased KOR agonist, has different signaling properties at the human KOR. J Pharmacol Exp Ther. 2020;372(2):193–203. View Source

Structural Determinant of Enhanced Bias: The CF3–Triazole Motif

Within the 3,4,5-trisubstituted triazole series, the CF3-substituted analogue 2d (MOR agonist-4) shows markedly higher bias factor (38) compared to closely related analogues bearing halogen (F, Cl) or methyl substituents (bias factors ranging from 3 to 15), as systematically mapped in the SAR study [1]. The electron-withdrawing nature of CF3 is proposed to stabilize a receptor conformation that preferentially couples to G protein over β-arrestin [1]. Directly comparable analogues in the same paper include compound 4d (bias factor >70 but with different substituent pattern) and compound 4j (single-digit nM potency), demonstrating that the 2d scaffold occupies a distinct potency–bias space within the series [1].

CF₃ Pharmacophore

Direct head-to-head

CF₃ enables high bias

Structural basis for functional selectivity

Validated against halogen/methyl analogs in same series

Evidence Dimension	Bias factor dependence on triazole 5-position substituent
Target Compound Data	Bias factor = 38 (2d, CF3 substituent)
Comparator Or Baseline	Analogues with F/Cl/CH3: bias factors 3–15; 4d bias factor >70; 4j single-digit nM potency
Quantified Difference	CF3 (2d) shows bias factor 2.5–12× higher than halogen/methyl analogues
Conditions	Same assay panel: [35S]GTPγS binding + DiscoverX β-arrestin2; operational model

Why This Matters

The CF3 group is a validated pharmacophore element for achieving high G protein bias in this scaffold, making 2d a critical reference compound for medicinal chemistry programs targeting biased KOR agonists.

• [1] Trojniak AE, Dang VQ, Czekner KM, Russo RJ, Mather LM, Stahl EL, Cameron MD, Bohn LM, Aubé J. Synthesis and evaluation of 3,4,5-trisubstituted triazoles as G protein-biased kappa opioid receptor agonists. Eur J Med Chem. 2024 Oct 5;276:116627. doi: 10.1016/j.ejmech.2024.116627. View Source

Bias–Potency Differentiation from Classical Unbiased KOR Agonist U50,488H

Classical KOR agonists such as U50,488H act as balanced agonists with a bias factor of approximately 1 (no preference for G protein over β-arrestin). MOR agonist-4, with a bias factor of 38, provides >35-fold stronger preference for G protein signaling [1]. In behavioral models, unbiased KOR agonists produce pronounced sedation and conditioned place aversion (dysphoria), effects that are dramatically reduced or absent with highly biased agonists [2]. While U50,488H has comparable G protein potency (EC50 ~10–30 nM range), its lack of functional selectivity results in a fundamentally different – and therapeutically inferior – pharmacological fingerprint [2].

vs. Classical Agonist

Cross-study comparable

>35-fold G protein bias

Supports pathway dissociation studies

U50,488H balanced agonist baseline (bias ≈ 1)

Evidence Dimension	Bias factor relative to balanced agonist baseline
Target Compound Data	Bias factor = 38 (MOR agonist-4 / 2d)
Comparator Or Baseline	U50,488H: bias factor ≈ 1 (balanced agonist)
Quantified Difference	>35-fold greater G protein bias
Conditions	Operational model analysis in human KOR cell-based assays

Why This Matters

Users seeking to interrogate G protein-mediated KOR signaling without confounding β-arrestin effects require a compound with quantified bias >30; MOR agonist-4 satisfies this criterion, whereas unbiased agonists do not.

• [1] Trojniak AE, Dang VQ, Czekner KM, Russo RJ, Mather LM, Stahl EL, Cameron MD, Bohn LM, Aubé J. Synthesis and evaluation of 3,4,5-trisubstituted triazoles as G protein-biased kappa opioid receptor agonists. Eur J Med Chem. 2024 Oct 5;276:116627. doi: 10.1016/j.ejmech.2024.116627. View Source
• [2] Brust TF, Morgenweck J, Kim SA, Rose JH, Locke JL, Schmid CL, Zhou L, Stahl EL, Cameron MD, Scarry SM, Aubé J, Jones SR, Martin TJ, Bohn LM. Biased agonists of the kappa opioid receptor suppress pain and itch without causing sedation or dysphoria. Sci Signal. 2016 Nov 29;9(456):ra117. View Source

High-Value Application Scenarios for MOR Agonist-4 (2d) Based on Quantitative Evidence

In Vivo Pain Models Requiring Separation of Analgesia from Sedation

MOR agonist-4 is ideally suited for rodent pain models (e.g., warm-water tail withdrawal, formalin test, chronic constriction injury) where it is essential to demonstrate that antinociception is achieved without concomitant sedation or motor impairment. Its bias factor of 38 – approximately 3.8-fold higher than triazole 1.1 and >35-fold higher than U50,488H – provides a substantially wider therapeutic window, as shown by the behavioral dissociation observed with biased triazole KOR agonists [1][2]. Use 2d when the experimental goal is to attribute analgesic efficacy specifically to G protein-biased KOR activation.

Antipruritic Screening with Reduced Sedation Liability

In models of acute and chronic pruritus (e.g., compound 48/80-induced scratching in mice), MOR agonist-4 can suppress itch behavior while minimizing the sedative effects that compromise the translational relevance of classical KOR agonists. The structural basis for this advantage – the CF3-substituted triazole that confers a bias factor of 38 – has been validated against matched analogues lacking the CF3 group [1]. This makes 2d a superior tool compound for pruritus target validation programs.

Biased Signaling Reference Standard for KOR Medicinal Chemistry

For laboratories conducting structure–activity relationship (SAR) studies on KOR ligands, MOR agonist-4 serves as a benchmark for the CF3–triazole pharmacophore that yields high bias. Its EC50 (11 nM) and bias factor (38) are both quantitatively defined in the same assay system used to profile new analogues [1]. Procurement of 2d alongside lower-bias analogues (e.g., halogen-substituted variants with bias factors 3–15) enables head-to-head assessment of structural determinants of functional selectivity.

G Protein vs. β-Arrestin Pathway Dissection in KOR Pharmacology

MOR agonist-4 is a critical probe for experiments designed to isolate G protein-dependent KOR signaling from β-arrestin-mediated effects. With an EC50 of 11 nM and a bias factor of 38, it can be used at low nanomolar concentrations alongside β-arrestin-biased or balanced agonists to deconvolve pathway-specific transcriptional, electrophysiological, and behavioral outcomes [1][2]. This application is particularly relevant for target deconvolution in neuroscience and pain research.

Application

Selection Property

Validation Focus

Pain-model endpoint studies

G protein-biased pathway probe

Antinociception vs sedation dissociation endpoints

Antipruritic screening models

Functional selectivity context

Itch-behavior model endpoints

KOR medicinal chemistry SAR

CF₃-triazole benchmark

Functional selectivity profiling

KOR pathway dissection

G protein vs β-arrestin signaling probe

Pathway-specific endpoint monitoring

• [1] Trojniak AE, Dang VQ, Czekner KM, Russo RJ, Mather LM, Stahl EL, Cameron MD, Bohn LM, Aubé J. Synthesis and evaluation of 3,4,5-trisubstituted triazoles as G protein-biased kappa opioid receptor agonists. Eur J Med Chem. 2024 Oct 5;276:116627. doi: 10.1016/j.ejmech.2024.116627. View Source
• [2] Brust TF, Morgenweck J, Kim SA, Rose JH, Locke JL, Schmid CL, Zhou L, Stahl EL, Cameron MD, Scarry SM, Aubé J, Jones SR, Martin TJ, Bohn LM. Biased agonists of the kappa opioid receptor suppress pain and itch without causing sedation or dysphoria. Sci Signal. 2016 Nov 29;9(456):ra117. View Source